Cas no 2092835-21-5 (1H-Indole-3-propanol, α,6-dimethyl-)

• Product Name: 1H-Indole-3-propanol, α,6-dimethyl-
• CAS No: 2092835-21-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5266644
• Update Time: 2025-06-08

1H-Indole-3-propanol, α,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methyl-1H-indol-3-yl)butan-2-ol
• 1H-Indole-3-propanol, α,6-dimethyl-

• Inchi： 1S/C13H17NO/c1-9-3-6-12-11(5-4-10(2)15)8-14-13(12)7-9/h3,6-8,10,14-15H,4-5H2,1-2H3
• InChI Key： OHSFPDVQFZQKAE-UHFFFAOYSA-N
• SMILES： OC(C)CCC1=CNC2C=C(C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 2.8
• Topological Polar Surface Area: 36

Additional information on 1H-Indole-3-propanol, α,6-dimethyl-

Professional Introduction to 1H-Indole-3-propanol, α,6-dimethyl (CAS No. 2092835-21-5)

The compound 1H-Indole-3-propanol, α,6-dimethyl (CAS No. 2092835-21-5) is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. As a derivative of indole, a core scaffold widely prevalent in natural products and bioactive molecules, this compound exhibits unique chemical and pharmacological properties that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 1H-Indole-3-propanol, α,6-dimethyl features a benzene ring fused to a pyrrole ring, with the presence of two methyl groups at the α and 6 positions enhancing its lipophilicity and potential metabolic stability. This modification not only influences its electronic properties but also modulates its interactions with biological targets. The hydroxyl group at the 3-position of the indole ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, indole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of alkyl and aryl groups into the indole framework has been shown to enhance binding affinity and improve pharmacokinetic profiles. Specifically, the α,6-dimethyl substitution pattern in 1H-Indole-3-propanol has been investigated for its potential role in modulating receptor interactions and enzyme inhibition.

One of the most compelling aspects of 1H-Indole-3-propanol, α,6-dimethyl is its utility as a building block in synthetic chemistry. The presence of both a hydroxyl group and methyl groups allows for diverse chemical transformations, including etherification, esterification, and coupling reactions. These modifications have been exploited in the development of novel drug candidates targeting various diseases. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, suggesting their potential use in oncology research.

The pharmacological profile of 1H-Indole-3-propanol, α,6-dimethyl has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins, leading to altered enzyme activity or receptor signaling. These findings have laid the groundwork for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Moreover, the synthesis of 1H-Indole-3-propanol, α,6-dimethyl has been optimized using modern catalytic methods to improve yield and scalability. Transition metal-catalyzed reactions have played a crucial role in constructing the indole core and introducing the desired substituents efficiently. These advancements in synthetic methodology have made it feasible to produce larger quantities of the compound for preclinical testing and commercial applications.

Preclinical studies have begun to unravel the therapeutic potential of 1H-Indole-3-propanol, α,6-dimethyl by evaluating its effects on cellular models and animal models of disease. Initial results suggest that this compound may possess anti-proliferative properties in certain cancer cell lines while exhibiting minimal toxicity at therapeutic doses. Additionally, its ability to modulate inflammatory pathways has raised interest in its potential use for treating chronic inflammatory disorders.

The future directions for research on 1H-Indole-3-propanol, α,6-dimethyl include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Combination therapies involving this compound with other bioactive molecules may also be investigated to enhance treatment efficacy. As our understanding of molecular interactions continues to evolve, compounds like 1H-Indole-3-propanol are poised to play a significant role in next-generation drug development.

In conclusion,1H-Indole-3-propanol, particularly its α,6-dimethyl derivative (CAS No. 2092835–21–5), represents a fascinating subject of study with considerable potential in pharmaceutical research. Its unique structural features combined with promising biological activities make it an attractive candidate for further investigation into novel therapeutic strategies.